Cas no 1427502-98-4 (6-Amino-4-bromo-3-fluoro-2-nitrotoluene)

• Product Name: 6-Amino-4-bromo-3-fluoro-2-nitrotoluene
• CAS No: 1427502-98-4
• MF: C₇H₆BrFN₂O₂
• MW: 249.037144184113
• CID: 4777048
• Update Time: 2023-11-22

6-Amino-4-bromo-3-fluoro-2-nitrotoluene Chemical and Physical Properties

Names and Identifiers

• AMY7392
• 5-bromo-4-fluoro-2-methyl-3-nitroaniline
• 6-Amino-4-bromo-3-fluoro-2-nitro toluene
• 6-Amino-4-bromo-3-fluoro-2-nitrotoluene

• Inchi： 1S/C7H6BrFN2O2/c1-3-5(10)2-4(8)6(9)7(3)11(12)13/h2H,10H2,1H3
• InChI Key： VGDICRKVWUAGQF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C=1F)[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 211
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes